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Compound of Interest

Compound Name: ML192

Cat. No.: B15602871 Get Quote

Technical Support Center: ML192
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage of ML192 stock solutions, along with

troubleshooting guidance for common experimental issues.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing ML192 stock solutions?

A1: ML192 is soluble in a variety of organic solvents. For biological experiments, Dimethyl

Sulfoxide (DMSO) is a commonly used solvent. Cayman Chemical reports the solubility of

ML192 in DMSO to be 5 mg/mL.[1][2] It is also soluble in DMF at 10 mg/mL and ethanol at 15

mg/mL.[1][2]

Q2: What are the optimal long-term storage conditions for ML192 stock solutions?

A2: For long-term storage, it is recommended to store ML192 stock solutions at -20°C.[2]

General guidelines for small molecule inhibitors suggest that stock solutions in DMSO can be

stable for up to one month when stored at -20°C in tightly sealed vials.[3] To minimize

degradation from repeated freeze-thaw cycles, it is best practice to aliquot the stock solution

into smaller, single-use volumes.

Q3: Can I store ML192 stock solutions at 4°C or room temperature?
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A3: Storing ML192 stock solutions at 4°C or room temperature for extended periods is not

recommended. While short periods at warmer temperatures, such as during shipping, are

unlikely to significantly affect the product's efficacy, long-term storage should be at -20°C to

ensure stability.[3]

Q4: How many freeze-thaw cycles can an ML192 stock solution withstand?

A4: While there is no specific data on the maximum number of freeze-thaw cycles for ML192, it

is a general best practice to avoid them whenever possible as they can lead to compound

degradation. Aliquoting the stock solution into single-use vials is the most effective way to

maintain its integrity.
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Problem Possible Cause Recommended Solution

Precipitation observed in stock

solution upon thawing.

The compound has low

solubility in the solvent at

colder temperatures and may

have crashed out of solution.

Gently warm the vial to 37°C

and vortex or sonicate until the

precipitate is fully redissolved.

Ensure the solution is clear

before use.

Inconsistent or no antagonist

activity in experiments.

1. Degraded ML192: The stock

solution may have degraded

due to improper storage or

multiple freeze-thaw cycles.2.

Incorrect concentration: There

may be an error in the

calculation of the working

concentration.3. Experimental

setup issues: The compound

may be adsorbing to

plasticware, or the final DMSO

concentration in the assay may

be too high, causing cellular

stress.

1. Prepare a fresh stock

solution from solid ML192.

Ensure proper storage of

aliquots at -20°C.2. Double-

check all calculations for

dilution of the stock solution.3.

Use low-adhesion plasticware

if available. Ensure the final

DMSO concentration in your

experimental medium is kept to

a minimum (typically ≤0.5%).

High background or off-target

effects observed.

1. Solvent toxicity: The

concentration of the vehicle

(e.g., DMSO) may be toxic to

the cells.2. Compound

promiscuity: Although ML192

is reported to be selective for

GPR55 over CB1, CB2, and

GPR35, at high

concentrations, off-target

effects can occur.[1][2]

1. Run a vehicle control with

the same concentration of

solvent to assess its effect on

the cells.2. Perform a dose-

response curve to determine

the optimal concentration of

ML192 that shows specific

antagonism without off-target

effects.

Quantitative Data Summary
Solubility of ML192
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Solvent Solubility

DMF 10 mg/mL

DMSO 5 mg/mL

Ethanol 15 mg/mL

Ethanol:PBS (pH 7.2) (1:2) 0.30 mg/mL

Data sourced from Cayman Chemical.[1][2]

Recommended Storage Conditions

Form Storage Temperature Duration

Crystalline Solid -20°C
Refer to manufacturer's

certificate of analysis

DMSO Stock Solution -20°C
Up to 1 month (general

recommendation)[3]

Aliquots -20°C

Recommended for long-term

use to avoid freeze-thaw

cycles

Experimental Protocols
Preparation of a 10 mM ML192 Stock Solution in DMSO

Weighing the compound: Accurately weigh out a specific amount of ML192 powder

(Molecular Weight: 382.5 g/mol ) using a calibrated analytical balance. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 3.825 mg of ML192.

Dissolving in DMSO: Add the appropriate volume of high-purity, anhydrous DMSO to the

weighed ML192. For the example above, add 1 mL of DMSO.

Ensuring complete dissolution: Vortex the solution vigorously. If necessary, gently warm the

vial to 37°C or use a sonicator to ensure all the solid has dissolved and the solution is clear.
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Aliquoting: Dispense the stock solution into smaller, single-use, light-protected vials (e.g.,

amber microcentrifuge tubes).

Storage: Store the aliquots at -20°C.
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Caption: ML192 antagonism of the GPR55 signaling pathway.
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Caption: Recommended workflow for ML192 stock solution handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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